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Compound of Interest

Compound Name: 3-Chloro-4,5-diethoxybenzoic acid

Cat. No.: B2936898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 766523-19-7

Introduction
3-Chloro-4,5-diethoxybenzoic acid is a halogenated and ether-substituted aromatic

carboxylic acid. Its structure, featuring a chlorinated phenyl ring with two ethoxy groups and a

carboxylic acid functional group, makes it a potential building block in organic synthesis and a

candidate for investigation in medicinal chemistry. The presence of the chloro and ethoxy

groups can significantly influence the molecule's physicochemical properties, such as

lipophilicity and electronic distribution, which are critical determinants of biological activity. This

document provides a comprehensive overview of the available technical information for this

compound, aimed at supporting research and development activities.

Chemical and Physical Properties
Quantitative data for 3-Chloro-4,5-diethoxybenzoic acid is not widely available in peer-

reviewed literature. The following table summarizes the basic molecular information. For

context, publicly available computed data for the closely related analog, 3-Chloro-4,5-

dimethoxybenzoic acid, is provided for comparison.
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Property
3-Chloro-4,5-
diethoxybenzoic acid

3-Chloro-4,5-
dimethoxybenzoic acid
(for comparison)

CAS Number 766523-19-7 20624-87-7

Molecular Formula C₁₁H₁₃ClO₄ C₉H₉ClO₄

Molecular Weight 244.67 g/mol 216.62 g/mol

Appearance Data not available Data not available

Melting Point Data not available 189-193 °C

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Chloro-4,5-diethoxybenzoic acid are

not readily found in published scientific literature. However, a general synthetic approach can

be inferred from standard organic chemistry principles and analogous reactions. A plausible

synthetic route would likely involve the etherification of a dihydroxybenzoic acid precursor,

followed by chlorination, or vice versa.

Below is a generalized, hypothetical workflow for the synthesis of substituted benzoic acids,

which could be adapted for 3-Chloro-4,5-diethoxybenzoic acid.
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Hypothetical Synthesis Workflow

Starting Material
(e.g., Dihydroxybenzoic acid derivative)

Etherification
(Diethyl sulfate or Ethyl halide)

 Base, Solvent 

Chlorination
(e.g., SO2Cl2 or Cl2)

 Catalyst 

Purification
(e.g., Recrystallization, Chromatography)

Final Product
3-Chloro-4,5-diethoxybenzoic acid

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 3-Chloro-4,5-diethoxybenzoic acid.

Note: This is a generalized pathway and the actual reagents, conditions, and order of steps

would require experimental optimization.

Applications in Research and Drug Development
While specific applications for 3-Chloro-4,5-diethoxybenzoic acid are not well-documented,

its structural motifs are present in various biologically active molecules. Benzoic acid

derivatives are a common scaffold in drug discovery, exhibiting a wide range of
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pharmacological activities. The chloro and alkoxy substituents can modulate properties such as

receptor binding, membrane permeability, and metabolic stability.

Potential areas of investigation for this compound and its derivatives could include:

Antimicrobial Agents: Halogenated aromatic compounds are known for their antibacterial and

antifungal properties.

Enzyme Inhibitors: The carboxylic acid group can act as a key binding moiety for the active

sites of various enzymes.

Scaffolds for Combinatorial Chemistry: Its functional groups allow for further chemical

modifications to generate libraries of related compounds for high-throughput screening.

The logical relationship for its potential role as a synthetic intermediate is illustrated below.

3-Chloro-4,5-diethoxybenzoic acid Chemical Modification
(e.g., Amidation, Esterification) Derivative Library Biological Screening Lead Compound Identification

Click to download full resolution via product page

Caption: Role as a synthetic intermediate in drug discovery.

Signaling Pathways and Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity of 3-Chloro-4,5-diethoxybenzoic acid or its involvement in any signaling pathways.

Research would be required to determine its bioactivity profile.

Given the lack of specific data, a generalized diagram illustrating a common mechanism of

action for a hypothetical small molecule drug targeting a cellular signaling pathway is provided

for conceptual understanding.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2936898?utm_src=pdf-body-img
https://www.benchchem.com/product/b2936898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment
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Caption: Hypothetical interaction with a cell signaling pathway.

Conclusion
3-Chloro-4,5-diethoxybenzoic acid is a chemical entity with potential for application in

synthetic and medicinal chemistry. However, a notable scarcity of empirical data, including

physicochemical properties, detailed synthetic protocols, and biological activity, currently limits

its immediate application. The information provided herein is based on fundamental chemical

principles and data from analogous compounds. Further experimental investigation is

necessary to fully characterize this compound and explore its potential in drug discovery and

other scientific disciplines. Researchers are encouraged to use this guide as a foundational

resource for designing future studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b2936898?utm_src=pdf-body-img
https://www.benchchem.com/product/b2936898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-depth Technical Guide to 3-Chloro-4,5-
diethoxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936898#3-chloro-4-5-diethoxybenzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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